Cas no 2123773-25-9 (1-(dimethyl-1,2-thiazole-4-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile)

• Product Name: 1-(dimethyl-1,2-thiazole-4-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile
• CAS No: 2123773-25-9
• MF: C₁₄H₁₉N₃OS
• MW: 277.38516163826
• CID: 6078907
• PubChem ID: 128524354
• Update Time: 2025-05-20

1-(dimethyl-1,2-thiazole-4-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,2-thiazole-4-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile
• Z2225627537
• EN300-26680961
• 2123773-25-9

• Inchi： 1S/C14H19N3OS/c1-9-12(10(2)19-16-9)13(18)17-7-5-6-14(3,4)11(17)8-15/h11H,5-7H2,1-4H3
• InChI Key： OINBFLABXWZVTG-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(C)=N1)C(N1CCCC(C)(C)C1C#N)=O

Computed Properties

• Exact Mass: 277.12488341g/mol
• Monoisotopic Mass: 277.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-(dimethyl-1,2-thiazole-4-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile

1-(Dimethyl-1,2-thiazole-4-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-(dimethyl-1,2-thiazole-4-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile (CAS No. 2123773-25-9) has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound is a derivative of the thiazole class of heterocyclic compounds, which are known for their versatility and wide-ranging utility in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1-(dimethyl-1,2-thiazole-4-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile comprises a thiazole ring fused with a piperidine moiety. The thiazole ring is substituted with a dimethyl group at the 4-position and a carbonyl group attached to the piperidine ring. The piperidine ring itself is substituted with two methyl groups at the 3-position and a cyano group at the 2-position. This combination of functional groups imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. Its thiazole moiety is known to exhibit bioactivity across various biological systems, making it a valuable component in the design of novel therapeutic agents. For instance, research has shown that derivatives of this compound may possess anti-inflammatory, antioxidant, or antimicrobial properties.

The synthesis of 1-(dimethyl-1,2-thiazole-4-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile involves a multi-step process that typically begins with the preparation of the thiazole precursor. This is followed by coupling reactions to introduce the piperidine moiety and subsequent functionalization to achieve the final product. The development of efficient synthetic routes for this compound remains an active area of research.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers or metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, understanding the degradation pathways and ecological impact of 1-(dimethyl-1,2-thiazole-4-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile is crucial for its sustainable use. Recent studies have focused on evaluating its biodegradability under various conditions and assessing its potential toxicity to aquatic organisms.

In conclusion, 1-(dimethyl-1,2-thiazole-4-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile (CAS No. 2123773-25-9) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development in pharmaceuticals, materials science, and environmental chemistry.